2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 2-chloro-N-[3-(diethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H19ClN2O2/c1-3-21(4-2)18(23)13-8-7-9-14(12-13)20-17(22)15-10-5-6-11-16(15)19/h5-12H,3-4H2,1-2H3,(H,20,22)
• InChI Key: ZERFGWSNCFYTLQ-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide, also known as CDEA, is a novel compound that has gained significant attention in the field of scientific research. CDEA is a synthetic molecule that belongs to the class of benzamide derivatives. It has been found to exhibit potent biological activities, making it a promising candidate for various applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is not fully understood, but it is believed to act through multiple pathways. 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to inhibit the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects
2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to exhibit potent biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has also been found to inhibit the growth of tumors in animal models of cancer. Additionally, 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been shown to have potent antibacterial and antifungal activity, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in a laboratory setting. Additionally, 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to exhibit potent biological activities, making it a promising candidate for various applications in the field of medicine and biochemistry. However, there are also some limitations associated with the use of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide in lab experiments. For example, the mechanism of action of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is not fully understood, which may limit its potential applications. Additionally, more research is needed to fully understand the safety and toxicity of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide.

Future Directions

There are several future directions for the study of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide. One potential application of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is in the development of new anti-inflammatory and analgesic drugs. Additionally, 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide may have potential applications in the treatment of cancer and other diseases. Further research is needed to fully understand the mechanism of action of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide and its potential applications in the field of medicine and biochemistry. Overall, 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide involves the reaction of 2-chlorobenzoyl chloride with diethylamine, followed by the reaction of the resulting product with 3-aminobenzoic acid. The final product is obtained after purification using column chromatography. The synthesis of 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been the subject of numerous scientific studies due to its potential biological activities. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 2-chloro-N-{3-[(diethylamino)carbonyl]phenyl}benzamide has been found to exhibit potent anti-microbial activity against various microorganisms, including bacteria and fungi.